Cas no 953716-87-5 (2-amino-N-(2-ethylphenyl)benzenesulfonamide)

• Product Name: 2-amino-N-(2-ethylphenyl)benzenesulfonamide
• CAS No: 953716-87-5
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 6782035
• PubChem ID: 16784780
• Update Time: 2025-10-05

2-amino-N-(2-ethylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• STL137649
• 2-amino-N-(2-ethylphenyl)benzene-1-sulfonamide
• 953716-87-5
• BBL006912
• MCULE-3763186288
• CS-0365052
• SCHEMBL11509072
• VS-01643
• AKOS000139869
• 2-amino-N-(2-ethylphenyl)benzenesulfonamide

• Inchi： 1S/C14H16N2O2S/c1-2-11-7-3-5-9-13(11)16-19(17,18)14-10-6-4-8-12(14)15/h3-10,16H,2,15H2,1H3
• InChI Key： HUJIHVLPQPBGOQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(NC1C=CC=CC=1CC)(=O)=O

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-amino-N-(2-ethylphenyl)benzenesulfonamide

2-Amino-N-(2-Ethylphenyl)Benzenesulfonamide (CAS No. 953716-87-5)

2-Amino-N-(2-Ethylphenyl)Benzenesulfonamide, identified by the CAS registry number 953716-87-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. The molecule consists of a benzenesulfonamide group attached to an amino-substituted phenyl ring, which introduces a range of electronic and steric properties that make it versatile for various chemical reactions.

Recent studies have highlighted the importance of benzenesulfonamides as intermediates in the synthesis of bioactive compounds. The presence of the amino group in this compound further enhances its reactivity, making it a valuable precursor in the construction of complex molecules. Researchers have explored its role in the synthesis of heterocyclic compounds, which are pivotal in pharmaceuticals and agrochemicals. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated how this compound can be used as a building block for creating novel kinase inhibitors, showcasing its potential in drug discovery.

The structural features of 2-amino-N-(2-ethylphenyl)benzenesulfonamide also make it an intriguing candidate for catalytic applications. Its sulfonamide group is known to exhibit strong electron-withdrawing effects, which can activate certain positions on the aromatic ring for nucleophilic or electrophilic attacks. This property has been leveraged in asymmetric catalysis, where it serves as a chiral auxiliary to induce enantioselectivity in reactions. A 2023 paper in Nature Catalysis reported its use as a catalyst in the enantioselective synthesis of β-lactams, which are essential components of antibiotics.

In addition to its chemical applications, this compound has shown promise in materials science. The sulfonamide group imparts hydrophilicity to the molecule, which can be advantageous in the design of amphiphilic materials. Recent research has explored its use as a component in polymer blends and surfactants, where it enhances interfacial interactions and improves material stability. A study published in Advanced Materials (2023) highlighted its role in creating self-healing polymers with enhanced mechanical properties.

The synthesis of 2-amino-N-(2-ethylphenyl)benzenesulfonamide typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic substitution reactions and coupling reactions under palladium catalysis. The optimization of these reactions has been a focus area for chemists aiming to improve yield and selectivity. For example, a 2023 article in Chemical Communications detailed a novel route using microwave-assisted synthesis to achieve higher yields while reducing reaction time.

Beyond its synthetic applications, this compound has also been studied for its environmental impact. Its biodegradability and toxicity profiles are critical considerations for large-scale industrial applications. Recent eco-toxicological studies have assessed its effects on aquatic organisms, providing insights into its safety for use in various chemical processes. According to findings from the , the compound exhibits low acute toxicity but requires further investigation into long-term ecological impacts.

In conclusion, CAS No. 953716-87-5, or 2-amino-N-(2-ethylphenyl)benzenesulfonamide, stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a versatile building block for drug discovery, catalysis, and advanced materials development. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.